Cas no 104142-71-4 (ENOXACIN GLUCONATE)

• Product Name: ENOXACIN GLUCONATE
• CAS No: 104142-71-4
• MF: C₂₁H₃₁FN₄O₁₁
• MW: 534.489449739456
• CID: 126031
• PubChem ID: 45358383
• Update Time: 2025-04-18

ENOXACIN GLUCONATE Chemical and Physical Properties

Names and Identifiers

• ENOXACIN GLUCONATE
• ENOXACIN GLYCONATE
• 104142-71-4
• Enoxiacin Gluconate
• AKOS015964950

• Inchi： 1S/C15H17FN4O3.C6H12O7.H2O/c1-2-19-8-10(15(22)23)12(21)9-7-11(16)14(18-13(9)19)20-5-3-17-4-6-20;7-1-2(8)3(9)4(10)5(11)6(12)13;/h7-8,17H,2-6H2,1H3,(H,22,23);2-5,7-11H,1H2,(H,12,13);1H2
• InChI Key： ATNXSSJEIMKNDX-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(CC)C=2N=C1N1CCNCC1)=O.OC(C(CO)O)C(C(C(=O)O)O)O.O

Computed Properties

• Exact Mass: 534.19700
• Monoisotopic Mass: 534.19733598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225Ų

Experimental Properties

• PSA: 235.14000
• LogP: -2.50030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives